Cas no 479-41-4 (Indirubin)

Conclusion: indirubin (couroupitine b) is a bis indole alkaloid with significant anticancer activity against chronic myeloid leukemia

Indirubin structure

Product Name:Indirubin

CAS No:479-41-4

Molecular Formula:C₁₆H₁₀N₂O₂

Molecular Weight:262.2628

MDL:MFCD00221745

CID:37651

PubChem ID:253659557

Indirubin Properties

Names and Identifiers

- [2,3'-Biindolinylidene]-2',3-dione
- Isoindogotin
- (delta(sup2,3’)-biindoline)-2’,3-dione
- 3-(1,3-dihydro-3-oxo-2h-indol-2-ylidene)-1,3-dihydro-2h-indol-2-on
- c.i.73200
- 2-(2-oxo-1h-indol-3-ylidene)-1h-indol-3-one
- Indirubin
- COUROUPITINE B
- Indigopurpurin
- INDIRABIN
- Indirubin（E）
- Folium Isatidis Extract
- INDIGO RED
- Indirubin, High Purity Research Grade
- Coroupitine B
- (Z)-[2,3'-biindolinylidene]-2',3-dione
- (E)-[2,3'-biindolinylidene]-2',3-dione
- C.I. 73200
- 1LXW6D3W2Z
- (Z)-[2,3 inverted exclamation mark -Biindolinylidene]-2 inverted exclamation mark ,3-dione
- V86L8P74GI
- C16H10N2O2
- 3-(3-oxo-1H-indol-2-ylidene)-1H-indol-2-one
- 2H-Indol-2-one, 3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1
- Indirubin ,Couraupitine B
- Indigo red
- 2-(2-Oxo-1H-indol-3-ylidene)-1H-indol-3-one
- AC-29931
- (delta2,3'-Biindoline)-2',3-dione
- s2386
- 479-41-4
- KBio2_000450
- KBio3_000840
- NSC-827101
- 2H-Indol-2-one,3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-
- Isoindirubin
- HY-N0117
- 5-24-08-00507 (Beilstein Handbook Reference)
- AKOS015895136
- Indirubin [MI]
- AC1180
- FT-0627199
- C.I. 75790
- BCP28869
- CS-12423
- EM-A05-INDIRUBIN
- NCGC00163356-03
- BRD-K17894950-001-04-4
- BSPBio_001110
- MLS001424211
- A827403
- Indirubin- Bio-X
- CHEMBL259664
- Indirubin 3E-form [MI]
- 906748-38-7
- BRN 0088279
- AKOS032455876
- NCGC00163356-04
- HMS2234G06
- IDI1_002150
- INDARUBICIN
- Q1661452
- BDBM7392
- CPD000466311
- Indirubin,(S)
- Q27164070
- KBioGR_000450
- HMS3369O15
- [.DELTA.2,3-dione
- KBioSS_000450
- UNII-1LXW6D3W2Z
- JNLNPCNGMHKCKO-UHFFFAOYSA-N
- SR-01000759396
- BDBM50023867
- SMR000466311
- AMY39890
- SW197688-2
- SY058396
- NCGC00163356-01
- NSC 105327
- MLS000759416
- HMS1362H11
- AKOS028108775
- 2H-Indol-2-one,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-
- UNM-0000305766
- (3Z)-3-(3-oxoindolin-2-ylidene)indolin-2-one
- cid_5318433
- LS-14462
- CCG-267073
- A922429
- 3-(3-indolinone-2-ylidene)-indolin-2-one
- Indirubin derivative, 1
- SMR004701694
- INDIRUBIN [WHO-DD]
- BMK1-G9
- CHEMBL3185783
- KBio2_003018
- MFCD00221745
- (3Z)-3-(1,3-Dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-2H-indol-2-one
- CHEBI:92322
- HMS2051H20
- HMS3403H11
- CS-3682
- NS00011738
- MFCD00956441
- HMS3656O13
- Isoindirubine
- 3-(3-oxidanylidene-1H-indol-2-ylidene)-1H-indol-2-one
- MLS006010732
- Bio2_000395
- NCGC00179302-02
- (Z)-[2,3-Biindolinylidene]-2,3-dione
- NSC-105327
- (2'Z)-Indirubin, >=98% (HPLC)
- SCHEMBL9899338
- (Z)-[2,3invertedexclamationmark-Biindolinylidene]-2invertedexclamationmark,3-dione
- SCHEMBL27678
- 2H-Indol-2-one, 3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-
- CHEMBL35349
- NCGC00163356-02
- NS00101121
- 3-(1,3-dihydro-3-oxo-2h-indol-2-ylidene)-1,3-dihydro-2h-indol-2-one
- (3z)-3-(3-oxo-1,3-dihydro-2h-indol-2-ylidene)-1,3-dihydro-2h-indol-2-one
- AB00639939-06
- SB64698
- UNII-V86L8P74GI
- CCG-100673
- CCG-101058
- BDBM50349806
- Bio2_000875
- 2-[(3Z)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-2,3-dihydro-1H-indol-3-one
- 2H-Indol-2-one, 3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-, (3E)-
- MLS002473308
- HMS1990H11
- 2-(2-hydroxy-1H-indol-3-yl)indol-3-one
- PD003207
- NSC827101
- BI164578
- (3E)-3-(1,3-Dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-2H-indol-2-one
- BiomolKI2_000073
- HMS3393H20
- 397242-72-7
- (3E)-3-(3-Oxo-1,3-dihydro-2H-indol-2-ylidene)-1,3-dihydro-2H-indo l-2-one
- (delta(sup 2,3')-BIINDOLINE)-2',3-DIONE
- BCP9000788
- EX-A347
- I0868
- BRD-K17894950-001-03-6
- BiomolKI_000069
- DB12379
- HMS1792H11
- KBio3_000839
- DTXSID501026052
- NC00308
- SR-01000759396-5
- FD9058
- CHEMBL1276127
- NSC105327
- 3-(3-oxoindolin-2-ylidene)indolin-2-one
- Q-100514
- DTXSID201026053
- AC-8003
- KBio2_005586
- 1ST157073
- Indirubin (NSC 105327; Couroupitine B)
- (E)-3-(3-oxoindolin-2-ylidene)indolin-2-one
- IndirubinCouroupitine B; Indigopurpurin
- DA-54305
- Indirubin?
- DB-179341
- SDCCGSBI-0634263.P002
- BRD-K17894950-001-14-3
- CRDNMYFJWFXOCH-UHFFFAOYSA-N
- +Expand
- MDL： MFCD00221745
- InChIKey： JNLNPCNGMHKCKO-UHFFFAOYSA-N
- Inchi： 1S/C16H10N2O2/c19-15-10-6-2-4-8-12(10)17-14(15)13-9-5-1-3-7-11(9)18-16(13)20/h1-8,18,20H
- SMILES： O([H])C1=C(C2C(C3=C([H])C([H])=C([H])C([H])=C3N=2)=O)C2=C([H])C([H])=C([H])C([H])=C2N1[H]
- BRN： 0088279

Computed Properties

Exact Mass: 262.074228g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 262.074228g/mol
Monoisotopic Mass: 262.074228g/mol
Topological Polar Surface Area: 65.4Å²
Heavy Atom Count: 20
Complexity: 448
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 262.26

Experimental Properties

LogP: 2.93420
PSA: 58.20000
Refractive Index: 1.709
Boiling Point: 496.6℃ at 760 mmHg
Melting Point: 350°C(lit.)
Flash Point: 207ºC
Solubility: Soluble in DMSO(warmed) (>2 mg/ml).
Color/Form: Red powder
Sensitiveness: Sensitive to heat
λmax: 540(DMSO)(lit.)
Density: 1.4170

Indirubin Security Information

RTECS：DU2995000
Safety Instruction： S36/37
Risk Phrases：R20/21/22
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：warning

Indirubin Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Indirubin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035HG-5mg	2H-Indol-2-one,3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-	479-41-4	97%(HPLC)	5mg	$71.00	2024-05-01
A2B Chem LLC	AB46276-5mg	Indirubin	479-41-4	97%(HPLC)	5mg	$54.00	2024-04-19
abcr	AB538679-250 mg	Isoindogotin, 98%; .	479-41-4	98%	250mg	€494.60	2023-06-14
Ambeed	A244764-100mg	[2,3'-Biindolinylidene]-2',3-dione	479-41-4	98%	100mg	$198.0	2024-07-19
ChemScence	CS-3682-5mg	Indirubin	479-41-4	≥98.0%	5mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0764-20mg	Indirubin	479-41-4	98%	20mg	$35	2023-09-20
DC Chemicals	DC8838-100 mg	Indirubin	479-41-4	>98%	100mg	$250.0	2022-02-28
eNovation Chemicals LLC	D518756-500mg	Indirubin	479-41-4	>98%	500mg	$350	2022-06-07
LKT Labs	I5212-5 mg	Indirubin	479-41-4	≥98%	5mg	$78.80	2023-07-11
MedChemExpress	HY-N0117-10mM*1mLinDMSO	Indirubin	479-41-4	98.74%	10mM*1mLinDMSO	￥550	2023-07-26